N-[1-(hydroxymethyl)cyclopentyl]-5-methyl-1-phenylpyrazole-4-carboxamide

• IUPAC Name: N-[1-(hydroxymethyl)cyclopentyl]-5-methyl-1-phenylpyrazole-4-carboxamide
• InChI: InChI=1S/C17H21N3O2/c1-13-15(11-18-20(13)14-7-3-2-4-8-14)16(22)19-17(12-21)9-5-6-10-17/h2-4,7-8,11,21H,5-6,9-10,12H2,1H3,(H,19,22)
• InChI Key: PMNHBVPDXYIQSV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=NN1C2=CC=CC=C2)C(=O)NC3(CCCC3)CO
• Molecular Formula: C17H21N3O2
• Molecular Weight: 299.37 g/mol

Description

N-[1-(hydroxymethyl)cyclopentyl]-5-methyl-1-phenylpyrazole-4-carboxamide, commonly known as JZL184, is a compound that has gained significant attention in the scientific community due to its potential therapeutic applications. JZL184 is a potent inhibitor of the enzyme monoacylglycerol lipase (MAGL), which is responsible for the breakdown of the endocannabinoid 2-arachidonoylglycerol (2-AG). Inhibition of MAGL by JZL184 leads to an increase in 2-AG levels, which has been shown to have various physiological and biochemical effects.

Mechanism of Action

JZL184 works by inhibiting N-[1-(hydroxymethyl)cyclopentyl]-5-methyl-1-phenylpyrazole-4-carboxamide, which is responsible for the breakdown of 2-AG. 2-AG is an endocannabinoid that is involved in various physiological processes, including pain sensation, inflammation, and immune function. Inhibition of N-[1-(hydroxymethyl)cyclopentyl]-5-methyl-1-phenylpyrazole-4-carboxamide leads to an increase in 2-AG levels, which can have various effects on the body.
Biochemical and Physiological Effects
Increased levels of 2-AG resulting from JZL184 inhibition of N-[1-(hydroxymethyl)cyclopentyl]-5-methyl-1-phenylpyrazole-4-carboxamide have been shown to have various biochemical and physiological effects. Studies have demonstrated that 2-AG can reduce pain sensation, modulate immune function, and reduce inflammation. Additionally, 2-AG has been shown to have potential anti-cancer properties, making JZL184 a promising candidate for cancer therapy.

Advantages and Limitations for Lab Experiments

JZL184 has several advantages for laboratory experiments. It is a potent and selective inhibitor of N-[1-(hydroxymethyl)cyclopentyl]-5-methyl-1-phenylpyrazole-4-carboxamide, making it a valuable tool for studying the role of 2-AG in various physiological processes. However, JZL184 has limitations, including its potential to interact with other enzymes and its potential toxicity at high doses.

Future Directions

There are several future directions for JZL184 research. One area of interest is the potential use of JZL184 in cancer therapy. Studies have shown that JZL184 can inhibit the growth of cancer cells, and further research is needed to explore its potential as a cancer treatment. Additionally, further research is needed to understand the role of 2-AG in various physiological processes and the potential therapeutic applications of JZL184 in these processes.

Synthesis Methods

The synthesis of JZL184 involves several steps, including the reaction of 1-cyclopentanol with 1,1'-carbonyldiimidazole to form 1-(chloromethyl)cyclopentene. The resulting compound is then reacted with 5-methyl-1-phenylpyrazole-4-carboxylic acid to form JZL184. The synthesis of JZL184 has been optimized to produce high yields of the compound with good purity.

Scientific Research Applications

JZL184 has been extensively studied for its potential therapeutic applications in various disease states. Studies have shown that JZL184 has anti-inflammatory properties and can reduce pain in animal models of inflammatory pain. Additionally, JZL184 has been shown to have potential anti-cancer properties, with studies demonstrating its ability to inhibit the growth of cancer cells.